Cas no 877825-24-6 (2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide)

• Product Name: 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide
• CAS No: 877825-24-6
• MF: C₂₄H₂₃ClN₄O₂S
• MW: 466.983022928238
• CID: 5456110
• PubChem ID: 16280873
• Update Time: 2025-06-09

2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z15998860
• EN300-26689445
• AKOS001219495
• 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide
• 877825-24-6
• 2-({3-[(4-chlorophenyl)methyl]-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)-N-(1-cyanocyclohexyl)acetamide

• Inchi： 1S/C24H23ClN4O2S/c25-18-10-8-17(9-11-18)14-29-22(31)19-6-2-3-7-20(19)27-23(29)32-15-21(30)28-24(16-26)12-4-1-5-13-24/h2-3,6-11H,1,4-5,12-15H2,(H,28,30)
• InChI Key： CCNNXROEOLQSNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C2C=CC=CC=2N=C1SCC(NC1(C#N)CCCCC1)=O)=O

Computed Properties

• Exact Mass: 466.1230249g/mol
• Monoisotopic Mass: 466.1230249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 111Ų

Additional information on 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide

Introduction to 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide (CAS No. 877825-24-6)

2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide, also known by its CAS number 877825-24-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a quinazoline core, a sulfanyl group, and a cyclohexyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinazoline scaffold is a well-known pharmacophore in drug discovery, often associated with anticancer and antiviral activities. The presence of the 4-chlorophenylmethyl substituent enhances the lipophilicity of the molecule, potentially improving its cellular uptake and bioavailability. The sulfanyl group, on the other hand, can participate in various biological interactions, such as thiol-disulfide exchange reactions, which are crucial for redox signaling and protein function. The N-(1-cyanocyclohexyl) moiety adds further complexity and may influence the compound's binding affinity to specific targets.

Recent studies have explored the potential of 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer.

In addition to its anticancer properties, this compound has also been investigated for its antiviral activity. Studies have demonstrated that it can inhibit the replication of certain viruses, such as influenza and hepatitis C virus (HCV). The antiviral mechanism is thought to involve interference with viral entry or replication processes within host cells. These findings highlight the multifaceted potential of 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide in addressing both cancer and viral infections.

The pharmacokinetic properties of this compound have also been studied to evaluate its suitability for clinical development. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

Clinical trials are currently underway to assess the safety and efficacy of 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant responses to treatment. The compound's ability to target multiple signaling pathways simultaneously may contribute to its broad-spectrum activity and reduced likelihood of resistance development.

In conclusion, 2-[3-[(4-chlorophenyl)methyl]-4-oxoquinazolin-2-yl]sulfanyl-N-(1-cyanocyclohexyl)acetamide (CAS No. 877825-24-6) represents a promising lead compound in the development of new therapeutic agents for cancer and viral infections. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential to improve patient outcomes in various disease settings.